Cas no 847818-61-5 (BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-4-YL]-)
847818-61-5 structure
Product Name:BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-4-YL]-
CAS No:847818-61-5
MF:C10H19BN2O4
MW:242.079862833023
CID:3398595
PubChem ID:11470528
Update Time:2025-04-21
BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-4-YL]- Chemical and Physical Properties
Names and Identifiers
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- BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-4-YL]-
- Boronic acid, B-[1-(3,3-diethoxypropyl)-1H-pyrazol-4-yl]-
- SCHEMBL2559356
- DB-170627
- B-[1-(3,3-diethoxypropyl)-1H-pyrazol-4-yl]boronic acid
- 847818-61-5
-
- Inchi: 1S/C10H19BN2O4/c1-3-16-10(17-4-2)5-6-13-8-9(7-12-13)11(14)15/h7-8,10,14-15H,3-6H2,1-2H3
- InChI Key: MXXZWDJGHPONBQ-UHFFFAOYSA-N
- SMILES: B(C1=CN(CCC(OCC)OCC)N=C1)(O)O
Computed Properties
- Exact Mass: 242.1437873Da
- Monoisotopic Mass: 242.1437873Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.7Ų
BORONIC ACID, [1-(3,3-DIETHOXYPROPYL)-1H-PYRAZOL-4-YL]- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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